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Compound of Interest

Compound Name: Cyclohexane-d12

Cat. No.: B167423 Get Quote

Proper disposal of Cyclohexane-d12 is critical for ensuring laboratory safety and

environmental protection. As a highly flammable, irritant, and ecotoxic substance, it must be

managed as hazardous waste in accordance with strict protocols and regulations. This guide

provides detailed, step-by-step procedures for its safe handling and disposal, tailored for

researchers, scientists, and drug development professionals.

Immediate Safety and Handling
Before handling Cyclohexane-d12, it is essential to be aware of its hazards and to use

appropriate personal protective equipment (PPE). The substance is a highly flammable liquid

and vapor, causes skin and eye irritation, may cause drowsiness or dizziness, and can be fatal

if swallowed and enters the airways.[1][2][3][4] Furthermore, it is very toxic to aquatic life with

long-lasting effects.[1][2][5]

Personal Protective Equipment (PPE):

Gloves: Chemically resistant gloves.

Eye Protection: Safety goggles or a face shield.

Body Protection: Protective clothing or a lab coat to prevent skin exposure.[1][3][6]

Respiratory Protection: Work should be conducted in a well-ventilated area, such as a fume

hood.[1][6] For large-scale use or in emergencies, a NIOSH/MSHA approved respirator may

be necessary.[3]
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Step-by-Step Disposal Procedure
The disposal of Cyclohexane-d12 must be handled by a licensed professional waste disposal

service and in compliance with all federal, state, and local regulations.[1][2] The discharge of

organic solvents into the sewer system is prohibited.[7]

Step 1: Waste Collection at the Point of Generation

Collect Cyclohexane-d12 waste in a dedicated, properly labeled hazardous waste container

at or near the point of generation.[8]

This container must be under the control of laboratory personnel.[8]

Step 2: Waste Segregation

Cyclohexane-d12 is a non-halogenated organic solvent. It is crucial to collect it separately

from halogenated solvents to prevent costly disposal procedures.[9][10] Mixing non-

halogenated waste with halogenated waste requires the entire mixture to be treated as

halogenated, increasing disposal costs.[10]

Do not mix Cyclohexane-d12 with incompatible chemicals, such as strong oxidizing agents,

nitrates, or nitrogen dioxide.[3][11]

Separate liquid waste from solid waste. Contaminated solids (e.g., gloves, absorbent

materials) should be collected in a separate, clearly labeled container or double-bagged.[7]

Step 3: Container Management

Container Type: Use only approved and chemically compatible containers.[8][12] The

container must be free from damage and have a secure, leak-proof closure.[8]

Labeling: Clearly label the container with a "Hazardous Waste" tag. The label must

accurately identify the contents, including "Cyclohexane-d12" and any other components in

a mixture, with estimated percentages.[7]

Filling: Do not fill waste containers beyond 90% of their capacity to allow for vapor

expansion.[9]
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Condition: Keep the exterior of the waste container clean and ensure it is tightly closed when

not in use.[2][9]

Step 4: Storage of Waste

Store the sealed waste container in a well-ventilated, designated hazardous waste

accumulation area, such as a safety cabinet.[8][9]

Keep the container away from heat, sparks, open flames, and other ignition sources.[1][2]

Ensure the storage area has secondary containment to manage potential spills.[8]

Under EPA Subpart K regulations for academic labs, hazardous waste must be removed

from the laboratory within twelve months.[13]

Step 5: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste contractor to arrange for pickup and disposal.[1]

Provide accurate information about the waste composition as indicated on the hazardous

waste tag.

Spill and Emergency Procedures
In the event of a spill or leak, take the following immediate actions:

Evacuate non-essential personnel from the area.[11]

Eliminate all ignition sources.[1][11]

Ventilate the affected area.[11]

Contain the spill using a non-combustible absorbent material like vermiculite, dry sand, or

earth.[1][11]

Collect the absorbed material using non-sparking tools and place it into a sealed, labeled

container for disposal as hazardous waste.[1][11]
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Prevent the spill from entering drains or waterways.[1][2]

Data Summary: Cyclohexane-d12 Properties and
Hazards
The following table summarizes key quantitative data for Cyclohexane-d12, relevant for its

safe handling and disposal.
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Property / Hazard Classification Value / Classification

Physical Properties

Molecular Formula C₆D₁₂

Boiling Point 81 °C[5]

Flash Point -18 °C[5]

Density 0.89 g/cm³[5]

UN Number 1145[1][5]

GHS Hazard Statements

Flammability H225: Highly flammable liquid and vapor[1][2][4]

Health Hazards
H304: May be fatal if swallowed and enters

airways[1][2][4]

H315: Causes skin irritation[1][2][4]

H319: Causes serious eye irritation[1]

H336: May cause drowsiness or dizziness[1][2]

Environmental Hazards
H410: Very toxic to aquatic life with long lasting

effects[1][5]

Hazardous Waste Properties

RCRA Classification
HP 3 (Flammable), HP 4 (Irritant), HP 5

(Aspiration Toxicity), HP 14 (Ecotoxic)[2]

Occupational Exposure Limits (for Cyclohexane)

OSHA PEL (8-hr TWA) 300 ppm[11]

NIOSH REL (10-hr TWA) 300 ppm[11]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Cyclohexane-
d12 waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Cyclohexane-d12 from point of generation to final

collection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. isotope.com [isotope.com]

2. carlroth.com [carlroth.com]

3. assets.thermofisher.com [assets.thermofisher.com]

4. chemicalbook.com [chemicalbook.com]

5. Cyclohexane D12, CAS No. 1735-17-7 | Deuterated Solvents | Deuterated Compounds for
NMR | NMR-Spectroscopy | Solvents | Organic & Bioorganic Chemicals | Chemicals | Carl
ROTH - International [carlroth.com]

6. armar-europa.de [armar-europa.de]

7. web.mit.edu [web.mit.edu]

8. danielshealth.com [danielshealth.com]

9. ethz.ch [ethz.ch]

10. hazardouswasteexperts.com [hazardouswasteexperts.com]

11. nj.gov [nj.gov]

12. acewaste.com.au [acewaste.com.au]

13. epa.gov [epa.gov]

To cite this document: BenchChem. [Cyclohexane-d12 proper disposal procedures].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167423#cyclohexane-d12-proper-disposal-
procedures]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b167423?utm_src=pdf-body
https://www.benchchem.com/product/b167423?utm_src=pdf-custom-synthesis
https://isotope.com/product/attachment/DLM-17-5/SDS%20-%20DLM-17_V.4.1_US%20-%20English%20US.pdf
https://www.carlroth.com/medias/SDB-5200-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODgyNzl8YXBwbGljYXRpb24vcGRmfGFERTNMMmd6TUM4NU1UZ3hNamcxTlRRNE1EWXlMMU5FUWw4MU1qQXdYMGRDWDBWT0xuQmtaZ3wxYmY4ZDlhMjM0YmIyOTgyYzFhYzU5YzNlNWMwZDVjNGE2MDU4ZDhkY2Y5NzRhMGVhMDJlYzE3OTJhZWY4MDYz
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA42271~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2020:52:10~~Cyclohexane-d12~~
https://www.chemicalbook.com/msds/cyclohexane-d12.pdf
https://www.carlroth.com/com/en/deuterated-solvents/cyclohexane-d12/p/5200.1
https://www.carlroth.com/com/en/deuterated-solvents/cyclohexane-d12/p/5200.1
https://www.carlroth.com/com/en/deuterated-solvents/cyclohexane-d12/p/5200.1
https://www.armar-europa.de/productgroups/cyclohexane-d12__12/
https://web.mit.edu/hattongroup/docs/Procedure_for_Hazardous_Waste_Disposal.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0565.pdf
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://www.benchchem.com/product/b167423#cyclohexane-d12-proper-disposal-procedures
https://www.benchchem.com/product/b167423#cyclohexane-d12-proper-disposal-procedures
https://www.benchchem.com/product/b167423#cyclohexane-d12-proper-disposal-procedures
https://www.benchchem.com/product/b167423#cyclohexane-d12-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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